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Compound of Interest

3-(3-hydroxypropyl)-1,3-
Compound Name:

dimethylurea
CAS No.: 25064-50-0
Cat. No.: B6166648

Get Quote

Functionalized Urea Scaffolds in Medicinal
Chemistry
Executive Summary & Chemical Identity

1-(3-hydroxypropyl)-1,3-dimethylurea is a specialized bifunctional building block characterized
by a urea core flanked by two methyl groups and a 3-hydroxypropyl tail. This molecule serves

as a critical "fragment” in medicinal chemistry, offering a polar, hydrogen-bonding urea motif (a
known pharmacophore) combined with a reactive primary alcohol handle for conjugation.

Its primary utility lies in Fragment-Based Drug Discovery (FBDD), where it acts as a solubility-
enhancing linker, and in Polymer Chemistry, where it functions as a modifier for amino-resin

crosslinkers.

Core Identifiers
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Property Detail

IUPAC Name 1-(3-hydroxypropyl)-1,3-dimethylurea
Common Name 3-(3-hydroxypropyl)-1,3-dimethylurea
CAS Number 25064-50-0

PubChem CID

Molecular Formula CeH14N202

Molecular Weight 146.19 g/mol

SMILES CN(CCCO)C(=O)NC

InChlKey QEDPOBBPBCBZNF-UHFFFAOY SA-N

Physicochemical Profile & Drug-Likeness

For drug developers, this molecule represents a "Rule of 3" compliant fragment. Its high water
solubility and balanced polarity make it an ideal spacer for PROTACs (Proteolysis Targeting
Chimeras) or antibody-drug conjugates (ADCSs).
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Property

Value
(Experimental/Predicted)

Relevance to Drug Design

LogP (Octanol/Water)

-0.8 (Predicted)

Highly hydrophilic; improves
aqueous solubility of lipophilic

payloads.

Topological Polar Surface Area

Good membrane permeability

~52.6 A2 _
(TPSA) potential; < 140 A2 threshold.
Critical for active site binding
H-Bond Donors 2 (OH, NH) ]
via hydrogen bond networks.
Facilitates interaction with
H-Bond Acceptors 2 (C=0, OH) ) ) )
backbone amides in proteins.
Flexible linker; allows
Rotatable Bonds 4 conformational adaptation in

binding pockets.

pKa

~13-14 (Alcohol), ~0 (Urea)

Neutral at physiological pH
(7.4).

Synthesis Methodology

The synthesis of 1-(3-hydroxypropyl)-1,3-dimethylurea relies on the chemoselective addition of

an isocyanate to a secondary amine. The reaction kinetics favor the amine over the alcohol,

preventing polymerization or O-carbamoylation under controlled conditions.

Reaction Pathway (Graphviz Visualization)

The following diagram illustrates the nucleophilic addition mechanism:
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Caption: Chemoselective synthesis via nucleophilic addition of secondary amine to isocyanate.

Experimental Protocol: Isocyanate Addition

Safety Warning: Methyl isocyanate is highly toxic and volatile. All operations must be performed
in a fume hood with appropriate PPE (gloves, goggles, respirator).

e Reagents:

[¢]

3-(Methylamino)propan-1-ol (1.0 equiv)

o

Methyl isocyanate (1.05 equiv)

o

Dichloromethane (DCM) or Tetrahydrofuran (THF) (anhydrous)

[¢]

Triethylamine (0.1 equiv, optional catalyst)
e Procedure:

o Step 1: Dissolve 3-(methylamino)propan-1-ol in anhydrous DCM (0.5 M concentration) in a
round-bottom flask under nitrogen atmosphere.

o Step 2: Cool the solution to 0°C using an ice bath to control the exothermic nature of the
reaction.

o Step 3: Add methyl isocyanate dropwise via a syringe over 15 minutes. Note: Maintain
temperature < 5°C to ensure N-selectivity.
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o Step 4: Allow the mixture to warm to room temperature and stir for 4 hours. Monitor by
TLC (MeOH/DCM 1:9) or LC-MS.

o Step 5: Quench excess isocyanate with a small amount of methanol (0.5 mL).
o Step 6: Concentrate the solvent under reduced pressure.

o Step 7: Purify the residue via flash column chromatography (Silica gel, 0-10% MeOH in
DCM) to yield the product as a colorless oil or low-melting solid.

Applications in Drug Development

This molecule is not merely a solvent or byproduct; it is a functional linker.

A. Fragment-Based Drug Discovery (FBDD)

The urea motif is a "privileged structure” in medicinal chemistry, capable of forming bidentate
hydrogen bonds with aspartic acid or glutamic acid residues in enzyme active sites (e.g.,
Kinase inhibitors).

o Mechanism: The N-H of the urea acts as a donor, while the C=0 acts as an acceptor.

» Modification: The terminal hydroxyl group allows for further derivatization (e.g., conversion to
a mesylate, tosylate, or aldehyde) to attach the urea fragment to a larger scaffold.

B. Solubility Enhancement

Incorporating the 1-(3-hydroxypropyl)-1,3-dimethylurea moiety into a lipophilic drug candidate
can significantly lower LogP. The flexible propyl chain prevents steric clash, while the hydroxyl
group interacts with solvent water molecules.

C. Linker for PROTACs

PROTACS require linkers of specific lengths and polarity.

o Advantage: Unlike polyethylene glycol (PEG) chains, which can sometimes induce anti-PEG
antibodies, alkyl-urea linkers offer a distinct immunogenic profile and metabolic stability.

Structural Pharmacophore Analysis
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Understanding how this molecule interacts with biological targets is crucial for rational design.
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Caption: Pharmacophore mapping of 1-(3-hydroxypropyl)-1,3-dimethylurea interactions.
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Disclaimer: This guide is for research purposes only. The synthesis and handling of chemical
substances should only be performed by qualified personnel in appropriate facilities.

e To cite this document: BenchChem. [Technical Guide: 1-(3-Hydroxypropyl)-1,3-
dimethylurea]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b6166648/docs#technical-guide-1-3-hydroxypropyl-1-
3-dimethylurea]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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